Cas no 93349-93-0 (Methyl 5-(m-tolyl)nicotinate)

Methyl 5-(m-tolyl)nicotinate Properties

Names and Identifiers

• Methyl 5-(m-tolyl)nicotinate
• METHYL 5-(3-METHYLPHENYL)NICOTINATE
• methyl 5-(3-methylphenyl)pyridine-3-carboxylate
• Methyl 5-(m-tolyl)nicotite
• methyl 5-m-tolylpyridine-3-carboxylate
• AKOS004116052
• Methyl5-(m-tolyl)nicotinate
• DTXSID90602431
• SCHEMBL10093458
• 93349-93-0
• BB 0223256
• DB-265485
• +Expand

• MDL： MFCD06802205
• InChIKey： ZMHWOBKZPKAZBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO2/c1-10-4-3-5-11(6-10)12-7-13(9-15-8-12)14(16)17-2/h3-9H,1-2H3
• SMILES： CC1=CC(=CC=C1)C2=CC(=CN=C2)C(=O)OC

Computed Properties

• Exact Mass: 227.094628657g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų